Cas no 61379-59-7 (4-(1,3-dioxolan-2-yl)pyridine)
4-(1,3-dioxolan-2-yl)pyridine structure
Product Name:4-(1,3-dioxolan-2-yl)pyridine
CAS No:61379-59-7
MF:C8H9NO2
MW:151.162562131882
CID:954406
PubChem ID:283331
Update Time:2025-04-19
4-(1,3-dioxolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-dioxolan-2-yl)pyridine
- 4-(1,3-dioxolan-2-yl)-pyridine
- 4-(1,3-dioxolane-2yl)-pyridine
- 4-(1,3-dioxolane-2-yl)pyridine
- 4-(1,3-dioxolane-2-yl)-pyridine
- 4-(Ethylenedioxymethyl)pyridine
- 4-[1,3]Dioxolan-2-yl-pyridin
- 4-[1,3]dioxolan-2-yl-pyridine
- AC1L5YEI
- AC1Q4WTJ
- AG-K-89297
- AR-1F5545
- CTK5B3139
- NSC137848
- SureCN3965171
- DTXSID80300611
- 4-(1,3 dioxolan-2-yl) pyridine
- DS-005004
- AKOS006240022
- SVJPYQRPFAAEJF-UHFFFAOYSA-N
- PYRIDINE, 4-(1,3-DIOXALAN-2-YL)
- 61379-59-7
- CHEMBL2251615
- NSC-137848
- 4-(1,3-dioxa-2-cyclopentyl)pyridine
- SCHEMBL3965171
-
- Inchi: 1S/C8H9NO2/c1-3-9-4-2-7(1)8-10-5-6-11-8/h1-4,8H,5-6H2
- InChI Key: SVJPYQRPFAAEJF-UHFFFAOYSA-N
- SMILES: O1CCOC1C1C=CN=CC=1
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- Density: 1.178
- Boiling Point: 254.3°C at 760 mmHg
- Flash Point: 93°C
- Refractive Index: 1.529
- PSA: 31.35000
- LogP: 1.12700
4-(1,3-dioxolan-2-yl)pyridine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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